7-Bromomethyl-2-cyanobenzoxazole
Description
7-Bromomethyl-2-cyanobenzoxazole is a heterocyclic aromatic compound featuring a benzoxazole core substituted with a bromomethyl group at position 7 and a cyano group at position 2. The molecular formula of the methyl-substituted analog is C₈H₆BrNO, with a molecular weight of 212.04 g/mol . Key structural attributes include:
The bromomethyl and cyano substituents enhance reactivity, making the compound valuable as a pharmaceutical intermediate. The bromomethyl group serves as a site for nucleophilic substitution, while the electron-withdrawing cyano group stabilizes the heterocyclic core and influences electronic properties .
Properties
Molecular Formula |
C9H5BrN2O |
|---|---|
Molecular Weight |
237.05 g/mol |
IUPAC Name |
7-(bromomethyl)-1,3-benzoxazole-2-carbonitrile |
InChI |
InChI=1S/C9H5BrN2O/c10-4-6-2-1-3-7-9(6)13-8(5-11)12-7/h1-3H,4H2 |
InChI Key |
VEWDCGRMHYKXMT-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C2C(=C1)N=C(O2)C#N)CBr |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
The table below compares 7-Bromomethyl-2-cyanobenzoxazole with structurally related brominated heterocycles:
Research Findings and Implications
- Stability: The cyano group in this compound may improve thermal stability compared to thiol- or ketone-containing analogs, critical for storage and formulation .
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